Cas no 1527476-45-4 (5-Bromo-2-methylpyrazole-3-carbonitrile)

5-Bromo-2-methylpyrazole-3-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with bromine, a methyl group, and a nitrile functionality. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The bromine atom facilitates cross-coupling reactions, while the nitrile group offers opportunities for hydrolysis or reduction. Its structural rigidity and electron-withdrawing properties enhance its utility in designing bioactive molecules. The compound is typically characterized by high purity and stability, making it suitable for demanding synthetic applications. Careful handling is recommended due to its potential reactivity under specific conditions.

5-Bromo-2-methylpyrazole-3-carbonitrile structure

1527476-45-4 structure

Product Name:5-Bromo-2-methylpyrazole-3-carbonitrile

CAS No:1527476-45-4

MF:C₅H₄BrN₃

MW:186.009359359741

CID:4604195

PubChem ID:89914907

Update Time:2025-10-29

5-Bromo-2-methylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-methyl-1H-pyrazole-5-carbonitrile
- CLC47645
- 5-bromo-2-methylpyrazole-3-carbonitrile
- 1527476-45-4
- DB-424619
- AKOS040804796
- EN300-374145
- G79963
- SCHEMBL15401757
- 5-Bromo-2-methylpyrazole-3-carbonitrile
- Inchi： 1S/C5H4BrN3/c1-9-4(3-7)2-5(6)8-9/h2H,1H3
- InChI Key： OWUIYQRIRLOCAQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)N(C)N=1

Computed Properties

Exact Mass: 184.95886g/mol
Monoisotopic Mass: 184.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 41.6

5-Bromo-2-methylpyrazole-3-carbonitrile Pricemore >>

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